2-(butylthio)-5,6-dimethyl-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-butylsulfanyl-5,6-dimethyl-3-phenylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C18H20N2OS2/c1-4-5-11-22-18-19-16-15(12(2)13(3)23-16)17(21)20(18)14-9-7-6-8-10-14/h6-10H,4-5,11H2,1-3H3
• InChI Key: CAAHQAOMSLNZED-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NC2=C(C(=C(S2)C)C)C(=O)N1C3=CC=CC=C3
• Molecular Formula: C18H20N2OS2
• Molecular Weight: 344.5 g/mol

Description

2-(butylthio)-5,6-dimethyl-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound that belongs to the family of thienopyrimidine derivatives. This compound has attracted the attention of researchers due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-(butylthio)-5,6-dimethyl-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it has been proposed that the compound induces apoptosis in cancer cells by activating the caspase cascade, which leads to the cleavage of various cellular proteins and ultimately results in cell death. Moreover, it has been suggested that the compound inhibits the growth of cancer cells by interfering with the cell cycle and inducing cell cycle arrest.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(butylthio)-5,6-dimethyl-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one have been studied in vitro and in vivo. In vitro studies have shown that the compound inhibits the proliferation of cancer cells and induces apoptosis. In addition, it has been found to possess anti-inflammatory and antimicrobial properties. In vivo studies have shown that the compound inhibits the growth of tumors in animal models and exhibits low toxicity.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(butylthio)-5,6-dimethyl-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one in lab experiments include its potential applications in the field of medicinal chemistry, its ability to induce apoptosis in cancer cells, and its low toxicity. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential to form crystals, which can affect the reproducibility of experiments.

Future Directions

There are several future directions for research on 2-(butylthio)-5,6-dimethyl-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one. One direction is to further investigate the mechanism of action of the compound in cancer cells. Another direction is to explore the potential of this compound as a lead compound for the development of new anticancer agents. Moreover, it would be interesting to investigate the potential applications of this compound in the treatment of other diseases, such as inflammation and infections. Finally, future studies should focus on improving the solubility and stability of this compound in order to facilitate its use in lab experiments.

Scientific Research Applications

2-(butylthio)-5,6-dimethyl-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one has shown potential applications in the field of medicinal chemistry. It has been reported to exhibit anticancer activity by inducing apoptosis in cancer cells. In addition, it has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. Moreover, this compound has also been reported to possess anti-inflammatory and antimicrobial properties.